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Compound of Interest

Compound Name: CP-91149

CAS No.: 186392-40-5

Cat. No.: B1669576

Get Quote

Abstract
CP-91149 is a potent and selective inhibitor of glycogen phosphorylase (GP), the rate-limiting

enzyme in glycogenolysis.[1][2] It is a valuable tool for studying glucose metabolism and has

potential applications in the research of type 2 diabetes and certain cancers.[3][4] Proper

preparation of stock solutions is critical for obtaining accurate and reproducible experimental

results. These application notes provide detailed protocols for the preparation, storage, and

handling of CP-91149 solutions for laboratory use.

Physicochemical Properties of CP-91149
A summary of the key physicochemical properties of CP-91149 is presented below. This data is

essential for calculating the required mass of the compound to achieve a desired stock solution

concentration.
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Property Value Source

Formal Name

5-chloro-N-[(1S,2R)-3-

(dimethylamino)-2-hydroxy-3-

oxo-1-

(phenylmethyl)propyl]-1H-

indole-2-carboxamide

[5]

CAS Number 186392-40-5 [5]

Molecular Formula C₂₁H₂₂ClN₃O₃ [5]

Molecular Weight 399.87 g/mol (or 399.9 g/mol ) [5][6]

Appearance Crystalline solid [5]

Purity ≥98% [5]

Solubility Data
The solubility of CP-91149 varies significantly across different solvents. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing high-concentration stock solutions. For in

vivo studies, specific co-solvent formulations are required.
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Solvent Solubility Notes

DMSO ≥ 80 mg/mL (approx. 200 mM)

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[6] Sonication or

gentle heating may be required

to fully dissolve the compound.

[3][7]

DMF 25 mg/mL

Ethanol Insoluble [6][7]

Water Insoluble [6]

DMSO:PBS (pH 7.2) (1:4) 0.20 mg/mL Limited aqueous solubility.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.25 mM)

A common formulation for in

vivo experiments.[3]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.25 mM)
An alternative formulation for in

vivo administration.[3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CP-91149 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

CP-91149 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials
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Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Equilibrate Compound: Allow the vial of CP-91149 powder to reach room temperature before

opening to prevent condensation of moisture.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required

mass of CP-91149.

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 399.87 g/mol x 1000 mg/g = 3.9987 mg

Weigh Compound: Carefully weigh out approximately 4.0 mg of CP-91149 powder and place

it into a sterile microcentrifuge tube or vial. Record the exact weight.

Add Solvent: Based on the actual mass weighed, calculate the precise volume of DMSO

needed to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Desired Concentration (mmol/L)

Example: For 4.0 mg, Volume (mL) = [4.0 mg / 399.87 g/mol ] / 10 mmol/L = 1.00 mL

Dissolve Compound: Add the calculated volume of DMSO to the tube containing the CP-
91149 powder.

Mix Thoroughly: Cap the tube securely and vortex the solution until the compound is fully

dissolved. If particulates remain, sonicate the solution for 5-10 minutes.[3][7] Gentle warming

can also aid dissolution.

Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[3]
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Stock Solution Preparation

Storage

1. Weigh CP-91149
(e.g., 4.0 mg)

2. Add Anhydrous DMSO
(e.g., 1.0 mL for 10 mM)

Calculate Volume

3. Vortex / Sonicate
Until Fully Dissolved

4. Aliquot into
Single-Use Tubes

Store Aliquots at
-20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a CP-91149 stock solution.

Protocol 2: Preparation of a Working Solution for
Cellular Assays
Stock solutions are typically diluted in cell culture medium to prepare working solutions for

treating cells.

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM CP-91149 DMSO stock solution at

room temperature.

Calculate Dilution: Determine the volume of stock solution needed for your desired final

concentration. For example, to prepare 1 mL of a 10 µM working solution:

(C1)(V1) = (C2)(V2)

(10,000 µM)(V1) = (10 µM)(1000 µL)

V1 = 1 µL

Prepare Working Solution: Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed

cell culture medium.

Mix and Use: Mix gently by pipetting or inverting. Add the working solution to your cell

cultures immediately. Note that the final DMSO concentration should be kept low (typically

<0.1%) to avoid solvent-induced cytotoxicity.

Storage and Stability
Proper storage is crucial to maintain the activity of CP-91149.

Form Storage Temperature Stability

Solid Powder -20°C ≥ 3-4 years[5][7][8]

In Solvent (DMSO) -80°C Up to 6 months[3][9]

In Solvent (DMSO) -20°C Up to 1 month[2][3][9]

Important Handling Notes:

Avoid Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to preserve

its integrity.[3]

Hygroscopic Nature: Use fresh, anhydrous DMSO for preparing stock solutions, as absorbed

moisture can significantly decrease the solubility of CP-91149.[3][6]
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Use Immediately: Prepared solutions for in vivo use, such as those containing PEG300 or

corn oil, should be used immediately for optimal results.[6]

Mechanism of Action: Inhibition of Glycogenolysis
CP-91149 acts as an allosteric inhibitor of glycogen phosphorylase (GP), the enzyme that

catalyzes the rate-limiting step of glycogenolysis—the breakdown of glycogen into glucose-1-

phosphate.[1][10] In the liver, this process is stimulated by hormones like glucagon.[11] By

inhibiting GP, CP-91149 prevents the release of glucose from hepatic glycogen stores, thereby

lowering blood glucose levels.[12][13] This makes it a key compound for studying metabolic

pathways and diseases like diabetes.[14]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.selleckchem.com/products/cp-91149.html
https://www.benchchem.com/product/b1669576/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-cp-91149-stock-solutions
https://en.wikipedia.org/wiki/Glycogen_phosphorylase
https://proteopedia.org/wiki/index.php/Glycogen_Phosphorylase
https://microbenotes.com/glycogenolysis/
https://www.benchchem.com/product/b1669576/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-cp-91149-stock-solutions
https://pmc.ncbi.nlm.nih.gov/articles/PMC19188/
https://pubmed.ncbi.nlm.nih.gov/9465093/
https://books.rsc.org/books/edited-volume/1853/chapter/2275201/Inhibition-of-Glycogen-Phosphorylase-as-a-Strategy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycogenolysis Signaling Pathway

Glucagon

GPCR

Adenylyl Cyclase

cAMP

Protein Kinase A
(PKA)

Phosphorylase
Kinase

Glycogen
Phosphorylase b

(Inactive)

 Phosphorylation

Glycogen
Phosphorylase a

(Active)

Glycogen

 Catalyzes
Breakdown

Glucose-1-Phosphate

CP-91149

 Inhibition

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1669576/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparation-of-cp-91149-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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